4-(2-Chloro-5-methoxyphenyl)benzoic acid

• IUPAC Name: 4-(2-chloro-5-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-11-6-7-13(15)12(8-11)9-2-4-10(5-3-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: XORRDGGWSMQYIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID20683339
• Molecular Weight: 262.69 g/mol
• CAS No.: 1261893-66-6

Description

4-(2-Chloro-5-methoxyphenyl)benzoic acid is an organic compound that belongs to the class of benzoic acids It is characterized by the presence of a chloro and methoxy group attached to the phenyl ring, which is further connected to a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Chloro-5-methoxyphenyl)benzoic acid can be achieved through several synthetic routes. One common method involves the Suzuki-Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like toluene or ethanol.

Industrial Production Methods

Industrial production of 4-(2-Chloro-5-methoxyphenyl)benzoic acid may involve similar synthetic routes but on a larger scale. The choice of reagents and conditions may be optimized for cost-effectiveness and yield. For instance, the use of more efficient catalysts and solvents that can be easily recycled may be preferred in an industrial setting.

Chemical Reactions Analysis

Types of Reactions

4-(2-Chloro-5-methoxyphenyl)benzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Coupling Reactions: The compound can participate in coupling reactions, such as the Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols, and the reactions are typically carried out in polar solvents.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium carbonate are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzoic acids, while oxidation reactions can produce aldehydes or carboxylic acids.

Scientific Research Applications

4-(2-Chloro-5-methoxyphenyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a potential inhibitor in biochemical assays.

Industry: The compound can be used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-5-methoxyphenyl)benzoic acid involves its interaction with specific molecular targets. For instance, in biological systems, it may act by inhibiting certain enzymes or receptors, thereby affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylbenzoic acid: Similar in structure but with a methyl group instead of a methoxy group.

4-(Trifluoromethoxy)benzenesulfonyl chloride: Contains a trifluoromethoxy group instead of a methoxy group.

Uniqueness

4-(2-Chloro-5-methoxyphenyl)benzoic acid is unique due to the specific combination of chloro and methoxy groups on the phenyl ring, which imparts distinct chemical and physical properties.